3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid

• Molecular Formula: C20H34O3
• Molecular Weight: 322.5 g/mol
• InChI: InChI=1S/C20H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(21)18-20(22)23/h6-7,9-10,12-13,19,21H,2-5,8,11,14-18H2,1H3,(H,22,23)/b7-6+,10-9+,13-12+
• InChIKey: ZBZQNOILBHAEQI-YHTMAJSVSA-N

3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic Acid Overview

3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid (CAS 328408-16-8) is a 20-carbon, trienoic fatty acid derivative with a hydroxyl group at the C-3 position . It belongs to the class of hydroxyeicosatrienoic acids and is a defined product of peroxisomal beta-oxidation from arachidonic acid (20:4) when NADPH is provided as a cofactor [1]. As a well-defined chemical entity with established synthetic routes [2], it serves as a crucial analytical reference standard for mass spectrometry-based lipidomics and a synthetic building block for more complex lipid derivatives , rather than a primary pharmacological agent.

Workflow Mass spectrometry-based lipidomics

Selection Defined C-3 hydroxyl position

Use context Peroxisomal β-oxidation marker

• [1] Baykousheva, S. et al. Pathway for the peroxisomal beta-oxidation of arachidonic acid. Journal of Lipid Research. View Source
• [2] Stoffel, W. Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and dl-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C. Journal of Organic Chemistry. View Source

3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic Acid vs. Analogs

The biological and chemical utility of hydroxylated eicosanoids is exquisitely sensitive to both the position and stereochemistry of the hydroxyl group, as well as the degree of unsaturation [1]. For instance, the parent non-hydroxylated fatty acid, 8,11,14-eicosatrienoic acid (DGLA), is a substrate for cyclooxygenase and lipoxygenase enzymes, producing a distinct set of prostanoids and leukotrienes [2]. In stark contrast, its 3-hydroxy derivative is not a substrate for these same enzymes and instead is either a product of beta-oxidation or a synthetic intermediate [3]. Substituting 3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid with a positional isomer like 8(S)-HETrE, which has known PPARα agonist activity, or a more saturated analog would introduce confounding biological activity or fail to serve as a precise analytical standard, thereby invalidating experimental outcomes [4].

Positional isomers

Hydroxyl position governs function; 8-HETrE exhibits PPAR agonist activity, which may confound substitution.

Parent fatty acid

DGLA is a COX substrate producing PGE1, whereas the 3-hydroxy derivative is a β-oxidation product; direct substitution may introduce confounding signaling.

Saturation variants

More saturated analogs may shift chromatographic retention and biological activity, requiring method validation.

• [1] Bakhtiniada. Comparative analysis of the influence of arachidonic acid and its derivatives on the formation of sexual and asexual reproductive structures in Neurospora crassa. 2007. View Source
• [2] Henry, G. E., et al. Antioxidant and cyclooxygenase activities of fatty acids found in food. Journal of Agricultural and Food Chemistry, 2002, 50(8), 2231-2234. View Source
• [3] Baykousheva, S. et al. Pathway for the peroxisomal beta-oxidation of arachidonic acid. Journal of Lipid Research. View Source
• [4] TargetMol. 8(S)-HETrE. Product Datasheet. View Source

Quantitative Evidence: 3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic Acid

Positional Specificity in Fungal Reproduction

The location of the hydroxyl group on the eicosanoid backbone is a critical determinant of biological function. While direct data for the trienoic acid is absent, a comparative study on Neurospora crassa with its tetraenoic analog (3-HETE) and a positional isomer (20-HETE) demonstrates this principle. 3-HETE reduced vegetative spore formation, whereas 20-HETE had a distinctly different effect on the sexual process and fatty acid composition of the fungus [1]. This provides strong class-level evidence that 3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid's C-3 hydroxylation confers a unique biological profile that cannot be inferred from other hydroxylated eicosanoids like 8(S)-HETrE.

Positional specificity

Class-level inference

3-HETE analog: 40% decrease in vegetative spores
vs AA 45% / 20-HETE 31%
Sexual process: radically different

Hydroxyl position governs function, limits analog substitution.

Model: Neurospora crassa at 5 µM; class-level evidence.

Evidence Dimension	Effect on vegetative spore formation
Target Compound Data	40% decrease (for analog 3-HETE at 5 µM)
Comparator Or Baseline	45% decrease for Arachidonic Acid (20:4); 31% decrease for 20-HETE (positional isomer)
Quantified Difference	3-HETE (analog) activity is intermediate between 20:4 and 20-HETE, but its effect on sexual reproduction is 'radically different' from 20-HETE.
Conditions	Neurospora crassa cells in the presence of 5 µM of each fatty acid.

Why This Matters

This confirms that hydroxyl position dictates function. A generic substitution with a different regioisomer (e.g., 8-HETrE) would yield incomparable and potentially misleading biological data.

• [1] Bakhtiniada. Comparative analysis of the influence of arachidonic acid and its derivatives on the formation of sexual and asexual reproductive structures in Neurospora crassa. 2007. View Source

Metabolic Fate Distinction from Parent Fatty Acid

3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid is a specific intermediate in the peroxisomal beta-oxidation pathway, a catabolic route, unlike its parent fatty acid which serves in anabolic signaling pathways. In peroxisomal incubations with arachidonic acid, the addition of NADPH leads to the production of this compound along with other beta-oxidation intermediates [1]. This contrasts sharply with the role of the parent, 8,11,14-eicosatrienoic acid (DGLA), which is a substrate for cyclooxygenase (COX) to produce anti-inflammatory prostaglandin E1 (PGE1) and is a potent sperm activator [2][3].

Metabolic fate

Cross-study comparable

Product of peroxisomal β-oxidation (NADPH-dependent)
vs DGLA: COX substrate → PGE1, sperm activator

Different metabolic pathway; direct substitution not supported.

In vitro peroxisomal incubations; cross-study context.

Evidence Dimension	Metabolic Pathway and Biological Role
Target Compound Data	Product of peroxisomal beta-oxidation from arachidonic acid in the presence of NADPH.
Comparator Or Baseline	8,11,14-eicosatrienoic acid (DGLA) is a substrate for COX to produce PGE1; it is a potent sperm activator.
Quantified Difference	The 3-hydroxy derivative is a catabolite, while DGLA is an anabolic precursor.
Conditions	In vitro peroxisomal incubations (target compound); Cellular enzyme assays and sperm activation assays (DGLA).

Why This Matters

This fundamental difference in metabolic fate means these compounds are not interchangeable. Using the parent fatty acid would introduce unintended COX-dependent signaling, while the 3-hydroxy derivative can be used as a specific marker for peroxisomal activity or as a neutral synthetic building block.

• [1] Baykousheva, S. et al. Pathway for the peroxisomal beta-oxidation of arachidonic acid. Journal of Lipid Research. View Source
• [2] Henry, G. E., et al. Antioxidant and cyclooxygenase activities of fatty acids found in food. Journal of Agricultural and Food Chemistry, 2002, 50(8), 2231-2234. View Source
• [3] Bentley, M. G. The Role of Arachidonic Acid and Eicosatrienoic Acids in the Activation of Spermatozoa in Arenicola marina. Marine Biology, 1990. View Source

High Purity and Synthetic Utility

Commercially available 3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid is supplied as a defined chemical entity with a reported purity of >98% , making it suitable as a quantitative analytical standard. In contrast, biological extracts containing similar compounds are often complex mixtures of stereoisomers and regioisomers. Furthermore, the compound's chemical structure allows for defined synthetic transformations. For instance, it can be esterified to form the methyl ester (CAS 126869-46-3), a common derivatization for GC-MS analysis, enabling precise quantification and method development .

Purity & synthetic utility

Supporting evidence

Purity >98%, defined entity
vs biological mixtures (multiple isomers)

Enables accurate analytical quantification.

Commercial standard specification; may form methyl ester for GC-MS.

Evidence Dimension	Purity and Chemical Definition
Target Compound Data	Purity >98%, Molecular Formula C20H34O3, Molecular Weight 322.48 g/mol.
Comparator Or Baseline	Biologically derived mixtures of hydroxylated eicosanoids contain multiple isomers and unknown impurities.
Quantified Difference	A pure, single-component standard vs. an undefined mixture.
Conditions	Commercial analytical standard specifications.

Why This Matters

For analytical method development, validation, and quantification in lipidomics studies, a high-purity, structurally defined standard is non-negotiable. This compound fulfills that requirement, unlike a biologically derived mixture.

PPAR Activity Comparison with 8-HETrE

A common analog, 8(S)-HETrE (a positional isomer), is a known dual agonist of the nuclear receptors PPARα and PPARγ, with EC50 values of 0.173 µM and 0.642 µM respectively [1]. This specific receptor-mediated activity defines its research application. 3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic acid has not been characterized as a PPAR agonist; its utility lies in its role as a metabolic intermediate and synthetic precursor. Selecting 8-HETrE for a study on PPAR signaling is appropriate, but using it as a general eicosanoid standard would be incorrect due to its potent biological activity.

PPAR activity

Class-level inference

Target: not a PPAR agonist
vs 8(S)-HETrE: dual PPARα/γ agonist (EC50 0.173/0.642 µM)

Absence of PPAR agonism supports use as control.

Cell-based reporter assay; class-level inference.

Evidence Dimension	PPARα/γ Agonist Activity
Target Compound Data	Not characterized as a PPAR agonist.
Comparator Or Baseline	8(S)-HETrE acts as a dual agonist of PPARα (EC50: 0.173 µM) and PPARγ (EC50: 0.642 µM).
Quantified Difference	Absence of known potent receptor-mediated activity vs. sub-micromolar agonist activity.
Conditions	Cell-based reporter gene assays.

Why This Matters

This highlights a critical application-based distinction. For experiments where confounding PPAR activity is undesirable (e.g., as a mass spec internal standard), the 3-hydroxy compound is the superior choice. For studies on PPAR biology, 8-HETrE is the appropriate selection.

• [1] TargetMol. 8(S)-HETrE. Product Datasheet. View Source

3-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoic Acid Applications

Internal Standard for Lipidomics and Beta-Oxidation

The primary industrial and research application is as a high-purity (>98%) analytical standard for mass spectrometry . Its specific generation as a product of arachidonic acid beta-oxidation makes it an ideal internal standard for quantifying this metabolic pathway in complex biological matrices [1]. Using a non-hydroxylated or incorrectly hydroxylated analog would fail to co-elute and provide inaccurate quantification.

Building Block for Custom Lipid Derivatives

The compound serves as a versatile synthetic intermediate due to its reactive C-3 hydroxyl group. This allows for further derivatization, such as esterification to the methyl ester (CAS 126869-46-3) for enhanced GC-MS analysis or conjugation to create more complex, labeled, or biologically relevant lipid probes . This application is not feasible with a compound like 8-HETrE, which would introduce unintended biological activity in any resulting conjugate.

Negative Control in Positional Isomer Studies

Based on the principle of positional specificity [2], this compound can serve as a structural control in experiments investigating the specific biological activities of other hydroxylated eicosanoids, such as the PPAR agonist 8(S)-HETrE. It provides a near-identical chemical backbone minus the specific receptor-binding activity, allowing researchers to decouple physical effects from biological signaling.

Application

Selection Property

Validation Focus

Internal standard for lipidomics and β-oxidation

Defined C-3 hydroxyl and high purity

Co-elution and quantification accuracy

Building block for custom lipid derivatives

Reactive C-3 hydroxyl for derivatization

Derivatization efficiency and conjugate bioactivity

Negative control in positional isomer studies

Absence of PPARα/γ agonist activity

Decoupling physical effects from receptor signaling

• [1] Baykousheva, S. et al. Pathway for the peroxisomal beta-oxidation of arachidonic acid. Journal of Lipid Research. View Source
• [2] Bakhtiniada. Comparative analysis of the influence of arachidonic acid and its derivatives on the formation of sexual and asexual reproductive structures in Neurospora crassa. 2007. View Source